Cas no 1261911-66-3 (2-(3-fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic Acid)

• Product Name: 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic Acid
• CAS No: 1261911-66-3
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322170
• CID: 1219307
• PubChem ID: 53228000
• Update Time: 2025-10-16

2-(3-fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic Acid
• 2-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• MFCD18322170
• 1261911-66-3
• 3'-Fluoro-4-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00691533

• MDL： MFCD18322170
• Inchi： 1S/C16H13FO5/c1-21-12-3-4-13(14(8-12)15(18)19)9-5-10(16(20)22-2)7-11(17)6-9/h3-8H,1-2H3,(H,18,19)
• InChI Key： LQLXRTJTUHIOSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 304.07470167g/mol
• Monoisotopic Mass: 304.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų